[2-(2-Chloro-5-methylphenoxy)-1-cyclopropylethyl]methylamine

Specification

• CAS No.: 1379811-52-5
• Molecular Formula: C13H18ClNO
• Molecular Weight: 239.74 g/mol
• IUPAC Name: 2-(2-chloro-5-methylphenoxy)-1-cyclopropyl-N-methylethanamine
• Standard InChI: InChI=1S/C13H18ClNO/c1-9-3-6-11(14)13(7-9)16-8-12(15-2)10-4-5-10/h3,6-7,10,12,15H,4-5,8H2,1-2H3
• Standard InChI Key: SEYJUTCWTVEJBD-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)Cl)OCC(C2CC2)NC
• Canonical SMILES: CC1=CC(=C(C=C1)Cl)OCC(C2CC2)NC

Introduction

[2-(2-Chloro-5-methylphenoxy)-1-cyclopropylethyl]methylamine is a chemical compound with the CAS number 1379811-52-5 and MDL ID MFCD22374859. It is primarily used for research and development purposes, as indicated by suppliers like Matrix Scientific. This compound is not widely documented in mainstream scientific literature, but its chemical structure and properties can be analyzed based on its molecular formula and available data.

Applications and Uses

This compound is primarily marketed for research and development purposes. It is not listed on the EPA’s TSCA inventory, which means it is not approved for commercial manufacturing unless specific regulatory requirements are met. The compound's potential applications could be in the fields of pharmaceuticals or materials science, but specific uses are not well-documented.

Safety and Handling

Given its classification as an irritant, handling [2-(2-Chloro-5-methylphenoxy)-1-cyclopropylethyl]methylamine requires appropriate safety precautions, including protective clothing and eyewear. It should be stored in a well-ventilated area and kept away from incompatible substances.

Regulatory Considerations

The use of this compound is subject to compliance with the Toxic Substances Control Act (TSCA) regulations. Buyers must ensure that they use the compound in accordance with all applicable government regulations, and they must notify the supplier if the compound is intended for manufacturing purposes.